Cas no 1094268-93-5 (6-Bromo-7-sulfanyl-3,4-dihydro-2H-1,4-benzoxazin-3-one)

• Product Name: 6-Bromo-7-sulfanyl-3,4-dihydro-2H-1,4-benzoxazin-3-one
• CAS No: 1094268-93-5
• MF: C₈H₆BrNO₂S
• MW: 260.107739925385
• CID: 5735227
• PubChem ID: 43152991
• Update Time: 2025-08-05

6-Bromo-7-sulfanyl-3,4-dihydro-2H-1,4-benzoxazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-bromo-7-mercapto-2H-benzo[b][1,4]oxazin-3(4H)-one
• 6-Bromo-7-sulfanyl-3,4-dihydro-2H-1,4-benzoxazin-3-one
• AT35515
• CS-0238103
• 1094268-93-5
• EN300-189974
• 6-bromo-7-sulfanyl-4H-1,4-benzoxazin-3-one

• Inchi： 1S/C8H6BrNO2S/c9-4-1-5-6(2-7(4)13)12-3-8(11)10-5/h1-2,13H,3H2,(H,10,11)
• InChI Key： HGOOUVFEJOMPTH-UHFFFAOYSA-N
• SMILES： O1CC(=O)NC2=CC(Br)=C(S)C=C12

Computed Properties

• Exact Mass: 258.93026g/mol
• Monoisotopic Mass: 258.93026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 39.3Ų

Additional information on 6-Bromo-7-sulfanyl-3,4-dihydro-2H-1,4-benzoxazin-3-one

Introduction to 6-Bromo-7-sulfanyl-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS No. 1094268-93-5)

6-Bromo-7-sulfanyl-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS No. 1094268-93-5) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural features and potential biological activities. This compound belongs to the benzoxazinone class, which is known for its broad spectrum of pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of both bromine and sulfur substituents in its molecular structure enhances its reactivity and makes it a valuable scaffold for further chemical modifications and drug development.

The molecular structure of 6-Bromo-7-sulfanyl-3,4-dihydro-2H-1,4-benzoxazin-3-one consists of a benzoxazinone core with a bromine atom at the 6-position and a sulfanyl group at the 7-position. This arrangement contributes to its distinct electronic properties and potential interactions with biological targets. The compound’s solubility and stability under various conditions make it suitable for both in vitro and in vivo studies, facilitating its exploration in drug discovery programs.

In recent years, there has been growing interest in benzoxazinones as potential therapeutic agents. Several derivatives of this class have shown promising results in preclinical studies, particularly in the treatment of chronic inflammatory diseases and cancer. The sulfur-containing moiety in 6-Bromo-7-sulfanyl-3,4-dihydro-2H-1,4-benzoxazin-3-one is particularly noteworthy, as it can participate in various chemical reactions, including nucleophilic substitution and coordination with metal ions, which may enhance its biological activity.

One of the most compelling aspects of 6-Bromo-7-sulfanyl-3,4-dihydro-2H-1,4-benzoxazin-3-one is its versatility as a starting material for synthesizing more complex molecules. Researchers have leveraged its reactive sites to develop novel analogs with enhanced pharmacological properties. For instance, modifications at the 6-bromo position can introduce different functional groups that may improve binding affinity to specific enzymes or receptors. Similarly, the sulfanyl group can be further functionalized to explore new mechanisms of action.

Recent studies have highlighted the potential of 6-Bromo-7-sulfanyl-3,4-dihydro-2H-1,4-benzoxazin-3-one in modulating inflammatory pathways. In particular, its ability to inhibit key enzymes involved in the NFκB signaling pathway has been demonstrated in cell-based assays. This finding is significant because dysregulation of NFκB is implicated in various inflammatory and autoimmune diseases. By targeting this pathway, 6-Bromo-7-sulfanyl-3,4-dihydro-2H-1,4-benzoxazinones derivatives may offer a new therapeutic approach for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The bromine atom in 6-Bromo-7-sulfanyl-3,4-dihydro-HCHCHCHCHCHCHCHCHCHCHCHCHCHCHCH CH CH CH CH CH CH CH CH CH CH CH CH CHCHCH -93 -5 serves as a handle for further chemical manipulation. It can be used to introduce other functional groups through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are widely employed in drug discovery to create biaryl structures that often exhibit improved pharmacokinetic properties. Additionally, the bromine substituent can be replaced with other halogens or alkyl groups to explore different biological activities.

Another area of interest is the antimicrobial potential of 6-Bromo -93 -5 . Preliminary studies have shown that certain derivatives of benzoxazinones exhibit activity against Gram-positive bacteria and fungi. This is particularly relevant given the increasing problem of antibiotic resistance worldwide. The sulfur and bromine atoms may contribute to disrupting bacterial cell membranes or inhibiting essential metabolic pathways. Further investigation into these mechanisms could lead to the development of novel antimicrobial agents.

The synthesis of 6-Bromo -93 -5 involves multi-step organic transformations that highlight the compound’s synthetic utility. Key steps include condensation reactions to form the benzoxazinone core followed by functionalization at the 6-position and 7-position using appropriate electrophiles or nucleophiles. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more accessible for research purposes.

From a computational chemistry perspective, 6-Bromo -93 -5 has been studied using various modeling techniques to predict its binding interactions with biological targets. Molecular docking simulations have identified potential binding pockets on enzymes such as COX -93 -5 , which are involved in pain signaling pathways. These predictions provide valuable insights into how structural modifications might enhance potency or selectivity for therapeutic applications.

The pharmacokinetic profile of 6-Bromo -93 -5 is also an important consideration in drug development . Studies have shown that benzoxazinones generally exhibit good oral bioavailability due to their favorable solubility and stability properties . However , further optimization may be needed to improve metabolic stability or reduce potential side effects .

In conclusion, 6-Bromo -93 -5 represents a promising scaffold for developing novel pharmaceuticals with applications ranging from anti-inflammatory therapies to antimicrobial agents . Its unique structural features , coupled with its synthetic versatility , make it an attractive candidate for further research . As our understanding of biological pathways continues to expand , compounds like this one will play an increasingly important role in addressing unmet medical needs .